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Compound of Interest

Compound Name: Iprovalicarb-d8

Cat. No.: B15559633

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This technical guide provides an in-depth overview of Iprovalicarb-d8, a deuterated
isotopologue of the fungicide Iprovalicarb. This document is intended for researchers,
scientists, and professionals in drug development and analytical chemistry who require detailed
technical information for their work. Iprovalicarb-d8 is primarily utilized as an internal standard
in analytical methodologies, such as mass spectrometry-based assays, to ensure accurate
guantification of Iprovalicarb residues in various matrices.

Core Compound Information

Iprovalicarb is a systemic fungicide belonging to the carbamate chemical class. It is effective
against Oomycete pathogens, such as those causing downy mildew and late blight, in crops
like grapes and potatoes.[1][2][3] The deuterated form, Iprovalicarb-d8, is a stable isotope-
labeled version of the parent compound, making it an ideal internal standard for isotope dilution
mass spectrometry.

Chemical Structure and Properties

While a specific CAS (Chemical Abstracts Service) number is not consistently assigned to
Iprovalicarb-d8, it is commonly referenced by the CAS number of its unlabeled counterpart,
140923-17-7.[1]

Table 1: Chemical and Physical Properties of Iprovalicarb and Iprovalicarb-d8
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Property Iprovalicarb Iprovalicarb-d8 Source(s)

Referenced by

CAS Number 140923-17-7 [1]
140923-17-7

Molecular Formula Ci1sH28N203 Ci1sH20DsN203 [1]

Molecular Weight 320.43 g/mol 328.48 g/mol [1]

Isopropyl ((S)-3-
methyl-1-oxo-1-((1-(p-

IUPAC Name Y ) (- N/A [4]
tolyl)ethyl)amino)buta

n-2-yl)carbamate

] ] 163-165°C (mixture of
Melting Point ) N/A [3]
isomers)

- _ 497.8 £38.0 °C
Boiling Point ) N/A [3]
(Predicted)

LogP 3.7 N/A [1]

Soluble in DMSO.

Solubility Moderate aqueous N/A [2][4]
solubility.
) >98% (mixture of
Purity ) N/A [4]
isomers)

Mechanism of Action

Iprovalicarb's fungicidal activity stems from its ability to inhibit the synthesis of cellulose, a
critical component of the cell walls of Oomycete fungi. By disrupting the integrity of the cell wall,
Iprovalicarb effectively halts the growth and proliferation of these pathogens.[2] The specific
target is believed to be the enzyme cellulose synthase.
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Sample Preparation

1. Homogenize Sample
(10g Tomato)

.

2. Spike with
Iprovalicarb-d8

¢

3. Extract with
Ethyl Acetate & Na2SOa4

:

4. Centrifuge

¢

5. dSPE Cleanup
(PSA & Naz2S04)

:

6. Centrifuge

¢

7. Filter Supernatant

Analysis & Quantification

8. LC-MS/MS Analysis
(MRM Mode)

9. Quantification
(Area Ratio vs. Cal Curve)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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